Cas no 2222511-79-5 (2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid)

• Product Name: 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid
• CAS No: 2222511-79-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 4640809
• Update Time: 2025-05-21

2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 2-methoxy-4,5,6-trimethyl-

• Inchi： 1S/C10H13NO3/c1-5-6(2)8(10(12)13)9(14-4)11-7(5)3/h1-4H3,(H,12,13)
• InChI Key： SICDQEMGNLBKTI-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C)=C(C)C(C)=C1C(O)=O

Additional information on 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid

2-Methoxy-4,5,6-Trimethylpyridine-3-Carboxylic Acid: A Comprehensive Overview

2-Methoxy-4,5,6-trimethylpyridine-3-carboxylic acid, with the CAS number 2222511-79-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy and methyl groups at specific positions. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a valuable subject for research and potential applications in various industries.

The structure of 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid is notable for its pyridine ring system. Pyridine derivatives are well-known for their versatility in chemical reactions and their ability to participate in a wide range of biological interactions. The methoxy group at position 2 and the methyl groups at positions 4, 5, and 6 contribute to the compound's stability and reactivity. Additionally, the carboxylic acid group at position 3 plays a crucial role in determining the compound's acidity and its ability to form salts or esters.

Recent studies have highlighted the potential of 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid in drug discovery. Researchers have explored its ability to inhibit certain enzymes and its potential as a lead compound for developing new therapeutic agents. For instance, investigations into its anti-inflammatory properties have shown promising results, suggesting that it could be a candidate for treating conditions such as arthritis or other inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. Its ability to interact with plant enzymes makes it a potential candidate for developing herbicides or pesticides. Recent research has focused on optimizing its bioavailability and stability when applied in agricultural settings.

The synthesis of 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring. Various methods have been explored to enhance the efficiency of this synthesis, including the use of catalytic systems and green chemistry approaches. These advancements have not only improved the yield but also reduced the environmental impact of production processes.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the highest standards for both research and industrial applications.

In conclusion, 2-methoxy-4,5,6-trimethylpyridine-3-carboxylic acid represents a fascinating example of how structural modifications can lead to compounds with diverse functionalities. Its potential applications span across medicine, agriculture, and materials science. As research continues to uncover new aspects of this compound's properties and behaviors, it is likely to play an increasingly important role in both academic and industrial settings.